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Compound of Interest

Compound Name: 1,1-Diphenylbutane

Cat. No.: B1605752 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the core physicochemical properties of 1,1-
Diphenylbutane, specifically its molecular formula and molecular weight. The information is

presented in a clear, tabular format for ease of reference and comparison.

Core Physicochemical Data
The fundamental molecular properties of 1,1-Diphenylbutane have been determined based on

its chemical structure. As an isomer of 1,2-diphenylbutane, it shares the same molecular

formula and, consequently, the same molecular weight.

Property Value

Molecular Formula C₁₆H₁₈

Molecular Weight 210.32 g/mol

Methodology for Determination
The molecular formula and weight of 1,1-Diphenylbutane are not typically determined through

wet lab experimentation for routine characterization but are rather calculated based on its

known chemical structure.
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Molecular Formula Derivation: The name 1,1-Diphenylbutane dictates its structure. The

"butane" component signifies a four-carbon alkane chain. The "1,1-Diphenyl" prefix indicates

that two phenyl groups (C₆H₅) are attached to the first carbon atom of the butane chain. The

systematic assembly of these components results in a molecule with 16 carbon atoms and 18

hydrogen atoms, yielding the molecular formula C₁₆H₁₈.

Molecular Weight Calculation: The molecular weight is calculated from the molecular formula

using the standard atomic weights of the constituent elements.

Carbon (C): 16 atoms × 12.011 u = 192.176 u

Hydrogen (H): 18 atoms × 1.008 u = 18.144 u

Total Molecular Weight: 192.176 u + 18.144 u = 210.32 u (or g/mol )

Logical Relationship of Isomers
The relationship between 1,1-Diphenylbutane and its isomer, 1,2-diphenylbutane, is that they

share the same molecular formula but differ in the arrangement of their atoms. This structural

difference does not alter the total count of each type of atom, hence they have identical

molecular weights.

Isomeric Relationship and Molecular Weight

Note on Experimental Protocols and Signaling Pathways: The determination of the molecular

formula and weight of a known chemical compound like 1,1-Diphenylbutane is a

computational process based on its structure. Therefore, detailed experimental protocols for

this purpose are not applicable in this context. Similarly, as a single small molecule, it does not

inherently have associated signaling pathways; such diagrams would be relevant to its

biological interactions within a specific system, which is beyond the scope of its fundamental

physicochemical properties.

To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 1,1-
Diphenylbutane]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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